56-95-1

Chlorhexidine diacetate

In Stock

• CAS RN:
• 56-95-1

• Formula:
• C26H38Cl2N10O4

• InChI:
• InChI=1S/C22H30Cl2N10.2C2H4O2/c23-15-5-9-17(10-6-15)31-21(27)33-19(25)29-13-3-1-2-4-14-30-20(26)34-22(28)32-18-11-7-16(24)8-12-18;2*1-2(3)4/h5-12H,1-4,13-14H2,(H5,25,27,29,31,33)(H5,26,28,30,32,34);2*1H3,(H,3,4)

• InChIKey:
• WDRFFJWBUDTUCA-UHFFFAOYSA-N

• This Certified Reference Material (CRM) is produced and certified in accordance with ISO 17034 and ISO/IEC 17025. All information regarding the use of this CRM can be found on the certificate of analysis.
  Pharmaceutical secondary standards for application in quality control, provide pharma laboratories and manufacturers with a convenient and cost-effective alternative to the preparation of in-house working standards.
  This product is provided as delivered and specified by the issuing Pharmacopoeia. All information provided in support of this product, including SDS and any product information leaflets have been developed and issued under the Authority of the issuing Pharmacopoeia. For further information and support please go to the website of the issuing Pharmacopoeia.
  Chlorhexidine diacetate salt is an antiseptic antibacterial agent commonly used as a disinfectant in...

Butanamide, 2-(hydroxyimino)-N-(2-methoxyphenyl)-3-oxo-

In Stock

• CAS RN:
• 42056-95-1

• Formula:
• C11H12N2O4

• InChI:
• InChI=1S/C11H12N2O4/c1-7(14)10(13-16)11(15)12-8-5-3-4-6-9(8)17-2/h3-6,14H,1-2H3,(H,12,15)/b10-7+

• InChIKey:
• YTEQNNGQRXIVGT-JXMROGBWSA-N

• Butanamide, 2-(hydroxyimino)-N-(2-methoxyphenyl)-3-oxo- is a useful research compound. Its molecular formula is C11H12N2O4 and its molecular weight is 236.22. The purity is usually 95%.

2-Chloro-N-phenethylacetamide

In Stock

• CAS RN:
• 13156-95-1

• Formula:
• C10H12ClNO

• InChI:
• InChI=1S/C10H12ClNO/c11-8-10(13)12-7-6-9-4-2-1-3-5-9/h1-5H,6-8H2,(H,12,13)

• InChIKey:
• LNWWGHNQLOXRTF-UHFFFAOYSA-N

• 2-Chloro-N-phenethylacetamide is a useful research compound. Its molecular formula is C10H12ClNO and its molecular weight is 197.66 g/mol. The purity is usually 95%.

2,4-dichloro-N-(5-methyl-1,2-oxazol-3-yl)benzamide

In Stock

• CAS RN:
• 160856-95-1

• Formula:
• C11H8Cl2N2O2

• InChI:
• InChI=1S/C11H8Cl2N2O2/c1-6-4-10(15-17-6)14-11(16)8-3-2-7(12)5-9(8)13/h2-5H,1H3,(H,14,15,16)

• InChIKey:
• NFZPLDOANRZRPJ-UHFFFAOYSA-N

• 2,4-dichloro-N-(5-methyl-1,2-oxazol-3-yl)benzamide is a useful research compound. Its molecular formula is C11H8Cl2N2O2 and its molecular weight is 271.1. The purity is usually 95%.

N1-(2,4-difluorophenyl)-N2-(4-methoxyphenethyl)oxalamide

In Stock

• CAS RN:
• 898356-95-1

• Formula:
• C17H16F2N2O3

• InChI:
• InChI=1S/C17H16F2N2O3/c1-24-13-5-2-11(3-6-13)8-9-20-16(22)17(23)21-15-7-4-12(18)10-14(15)19/h2-7,10H,8-9H2,1H3,(H,20,22)(H,21,23)

• InChIKey:
• VVJODSAILCMLTN-UHFFFAOYSA-N

• N1-(2,4-difluorophenyl)-N2-(4-methoxyphenethyl)oxalamide is a useful research compound. Its molecular formula is C17H16F2N2O3 and its molecular weight is 334.323. The purity is usually 95%.

2',5'-Dichloro-5-(5,5-dimethyl-1,3-dioxan-2-YL)valerophenone

In Stock

• CAS RN:
• 898756-95-1

• Formula:
• C17H22Cl2O3

• InChI:
• InChI=1S/C17H22Cl2O3/c1-17(2)10-21-16(22-11-17)6-4-3-5-15(20)13-9-12(18)7-8-14(13)19/h7-9,16H,3-6,10-11H2,1-2H3

• InChIKey:
• FRVDSDMYIZKZEW-UHFFFAOYSA-N

• 2',5'-Dichloro-5-(5,5-dimethyl-1,3-dioxan-2-YL)valerophenone is a useful research compound. Its molecular formula is C17H22Cl2O3 and its molecular weight is 345.3 g/mol. The purity is usually 95%.

N-benzyl-N'-[2-(3,4-dihydroisoquinolin-2(1H)-yl)-2-pyridin-3-ylethyl]ethanediamide

In Stock

• CAS RN:
• 903256-95-1

• Formula:
• C25H26N4O2

• InChI:
• InChI=1S/C25H26N4O2/c30-24(27-15-19-7-2-1-3-8-19)25(31)28-17-23(21-11-6-13-26-16-21)29-14-12-20-9-4-5-10-22(20)18-29/h1-11,13,16,23H,12,14-15,17-18H2,(H,27,30)(H,28,31)

• InChIKey:
• VHXXRSIXUBIBAI-UHFFFAOYSA-N

• N-benzyl-N'-[2-(3,4-dihydroisoquinolin-2(1H)-yl)-2-pyridin-3-ylethyl]ethanediamide is a useful research compound. Its molecular formula is C25H26N4O2 and its molecular weight is 414.509. The purity is usually 95%.

1,3-Propanedioic acid, 2-(4-(diphenylmethyl)-1-piperazinyl)-, diethyl ester

• CAS RN:
• 149256-95-1

• Formula:
• C24H30N2O4

• InChI:
• InChI=1S/C24H30N2O4/c1-3-29-23(27)22(24(28)30-4-2)26-17-15-25(16-18-26)21(19-11-7-5-8-12-19)20-13-9-6-10-14-20/h5-14,21-22H,3-4,15-18H2,1-2H3

• InChIKey:
• ONWDYWVNBASKND-UHFFFAOYSA-N

• 1,3-Propanedioic acid, 2-(4-(diphenylmethyl)-1-piperazinyl)-, diethyl ester, also known as 1,3-Propanedioic acid, 2-(4-(diphenylmethyl)-1-piperazinyl)-, diethyl ester, is a useful research compound. Its molecular formula is C24H30N2O4 and its molecular weight is 410.5 g/mol. The purity is usually 95%.

4-bromo-3,5-bis(2,4-dimethylphenyl)-1H-pyrazole

Usually In Stock

• CAS RN:
• 1187556-95-1

• Formula:
• C19H19BrN2

• InChI:
• InChI=1S/C19H19BrN2/c1-11-5-7-15(13(3)9-11)18-17(20)19(22-21-18)16-8-6-12(2)10-14(16)4/h5-10H,1-4H3,(H,21,22)

• InChIKey:
• PLJTXDUWZIUITO-UHFFFAOYSA-N

• 4-bromo-3,5-bis(2,4-dimethylphenyl)-1H-pyrazole is a useful research compound. Its molecular formula is C19H19BrN2 and its molecular weight is 355.279. The purity is usually 95%.

5-chloro-2-methoxy-N-((1-(pyrimidin-2-yl)piperidin-4-yl)methyl)benzenesulfonamide

In Stock

• CAS RN:
• 1234856-95-1

• Formula:
• C17H21ClN4O3S

• InChI:
• InChI=1S/C17H21ClN4O3S/c1-25-15-4-3-14(18)11-16(15)26(23,24)21-12-13-5-9-22(10-6-13)17-19-7-2-8-20-17/h2-4,7-8,11,13,21H,5-6,9-10,12H2,1H3

• InChIKey:
• QLHKQJWUUJQVIE-UHFFFAOYSA-N

• 5-chloro-2-methoxy-N-((1-(pyrimidin-2-yl)piperidin-4-yl)methyl)benzenesulfonamide is a useful research compound. Its molecular formula is C17H21ClN4O3S and its molecular weight is 396.89. The purity is usually 95%.

3-Chloro-2-[1-(pyridin-4-yl)ethoxy]pyridine

In Stock

• CAS RN:
• 2201256-95-1

• Formula:
• C12H11ClN2O

• InChI:
• InChI=1S/C12H11ClN2O/c1-9(10-4-7-14-8-5-10)16-12-11(13)3-2-6-15-12/h2-9H,1H3

• InChIKey:
• IYSTVHNYOHVUBA-UHFFFAOYSA-N

• 3-Chloro-2-[1-(pyridin-4-yl)ethoxy]pyridine is a useful research compound. Its molecular formula is C12H11ClN2O and its molecular weight is 234.68. The purity is usually 95%.

N-[[2-Methyl-4-(trifluoromethyl)furan-3-yl]methyl]prop-2-enamide

Usually In Stock

• CAS RN:
• 2361656-95-1

• Formula:
• C10H10F3NO2

• InChI:
• InChI=1S/C10H10F3NO2/c1-3-9(15)14-4-7-6(2)16-5-8(7)10(11,12)13/h3,5H,1,4H2,2H3,(H,14,15)

• InChIKey:
• MTRVPEDIPQYXAK-UHFFFAOYSA-N

• N-[[2-Methyl-4-(trifluoromethyl)furan-3-yl]methyl]prop-2-enamide is a useful research compound. Its molecular formula is C10H10F3NO2 and its molecular weight is 233.19. The purity is usually 95%.

4-chloro-N-phenylbutanamide

• CAS RN:
• 13156-95-1; 7578-45-2

• Formula:
• C10H12ClNO

• InChI:
• InChI=1S/C10H12ClNO/c11-8-4-7-10(13)12-9-5-2-1-3-6-9/h1-3,5-6H,4,7-8H2,(H,12,13)

• InChIKey:
• GJMGKNWSRKDALN-UHFFFAOYSA-N

• 4-chloro-N-phenylbutanamide is a useful research compound. Its molecular formula is C10H12ClNO and its molecular weight is 197.66. The purity is usually 95%.